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Compound of Interest

Compound Name: Propionic anhydride

Cat. No.: B123092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for propionic anhydride (C₆H₁₀O₃). The information is compiled from various reputable

sources and is intended to be a valuable resource for professionals in research and

development. This document presents quantitative data in structured tables, details the

experimental methodologies used for key measurements, and includes a visualization of the

data determination workflow.

Quantitative Thermochemical Data
The following tables summarize the key thermochemical properties of propionic anhydride.

Table 1: Enthalpy Data for Propionic Anhydride
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Parameter Value Units Phase
Temperatur
e (K)

Source

Enthalpy of

Combustion

(ΔcH°)

-2994.1 ± 1.5 kJ/mol Liquid 288.15
Calculated

from[1]

Standard

Enthalpy of

Formation

(ΔfH°)

-645.7 kJ/mol Liquid 298.15 Predicted[2]

Enthalpy of

Hydrolysis

(ΔrH°)

-56.6 ± 0.4 kJ/mol Liquid 303 [3]

Enthalpy of

Vaporization

(ΔvapH)

48.2 kJ/mol Liquid 308 [4]

Enthalpy of

Vaporization

(ΔvapH)

52.2 kJ/mol Liquid 356 [4]

Table 2: Heat Capacity Data for Propionic Anhydride
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Parameter Value Units Phase
Temperatur
e (°F)

Source

Liquid Heat

Capacity
0.418 Btu/lb-°F Liquid 40 [1]

Liquid Heat

Capacity
0.421 Btu/lb-°F Liquid 50 [1]

Liquid Heat

Capacity
0.424 Btu/lb-°F Liquid 60 [1]

Liquid Heat

Capacity
0.427 Btu/lb-°F Liquid 70 [1]

Liquid Heat

Capacity
0.429 Btu/lb-°F Liquid 80 [1]

Liquid Heat

Capacity
0.432 Btu/lb-°F Liquid 90 [1]

Liquid Heat

Capacity
0.435 Btu/lb-°F Liquid 100 [1]

Ideal Gas

Heat

Capacity

See CAMEO

Chemicals

Database

Btu/lb-°F Gas 0-600 [1]

Note: At the time of this compilation, explicit experimentally determined values for the standard

molar entropy of propionic anhydride were not found in the reviewed literature.

Experimental Protocols
The determination of the thermochemical data presented above relies on established

experimental techniques. The following sections detail the general methodologies for the key

measurements cited.

2.1 Determination of the Enthalpy of Combustion via Bomb Calorimetry
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The enthalpy of combustion of propionic anhydride can be determined using a bomb

calorimeter.[5]

Apparatus: The primary instrument is a bomb calorimeter, which consists of a high-pressure

stainless steel vessel (the "bomb") submerged in a known quantity of water within an

insulating jacket. A thermometer with high resolution is used to measure the temperature

change of the water.

Procedure:

A precisely weighed sample of liquid propionic anhydride is placed in a crucible within

the bomb. A fuse wire is positioned to be in contact with the sample.

A small, known amount of water is added to the bomb to ensure that the water vapor is

saturated and to dissolve the acid products of combustion.

The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

The bomb is then placed in the calorimeter, which is filled with a known mass of water. The

initial temperature of the water is recorded once thermal equilibrium is reached.

The sample is ignited by passing an electric current through the fuse wire. The combustion

reaction is rapid and exothermic.

The temperature of the water in the calorimeter is recorded at regular intervals until it

reaches a maximum and then begins to cool.

The heat capacity of the calorimeter is determined by combusting a standard substance

with a known heat of combustion, such as benzoic acid.

Data Analysis: The heat released by the combustion of the propionic anhydride sample is

calculated from the observed temperature rise and the heat capacity of the calorimeter.

Corrections are applied for the heat released by the ignition wire and the formation of nitric

acid from residual nitrogen in the bomb. From the heat of combustion at constant volume

(ΔU), the enthalpy of combustion at constant pressure (ΔH) can be calculated. The standard

enthalpy of formation can then be derived using Hess's Law, along with the standard

enthalpies of formation of the combustion products (CO₂ and H₂O).[6][7][8]
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2.2 Determination of the Enthalpy of Hydrolysis via Solution Calorimetry

The enthalpy of hydrolysis of propionic anhydride was determined by solution calorimetry as

described by Conn, Kistiakowsky, Roberts, and Smith.[9][10]

Apparatus: A solution calorimeter is used, which consists of a reaction vessel submerged in

a temperature-controlled water bath. A sensitive temperature-measuring device, such as a

thermopile or a high-precision thermometer, is used to monitor the temperature change

within the reaction vessel.

Procedure:

A known amount of water or a dilute alkaline solution is placed in the calorimeter vessel,

and its temperature is allowed to stabilize.

A sealed glass ampoule containing a precisely weighed sample of purified propionic
anhydride is submerged in the liquid within the calorimeter.

Once the system has reached thermal equilibrium, the ampoule is broken to initiate the

hydrolysis reaction.

The temperature of the solution is monitored until the reaction is complete and a final,

stable temperature is reached.

The heat capacity of the calorimeter and its contents is determined through a separate

electrical calibration experiment.

Data Analysis: The heat of the hydrolysis reaction is calculated from the measured

temperature change and the heat capacity of the system. The enthalpy of hydrolysis is then

reported in kJ/mol.

Visualization of Thermochemical Data Determination
Workflow
The following diagram illustrates the logical workflow for determining the standard enthalpy of

formation of propionic anhydride from experimental measurements.
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Experimental Measurements

Data Processing and Calculation

Final Thermochemical Value

Bomb Calorimetry
(Constant Volume)

Raw Data:
Temperature Change (ΔT)

Sample Mass

Solution Calorimetry
(Constant Pressure)

Raw Data:
Temperature Change (ΔT)

Sample Mass

Heat of Combustion
at Constant Volume (ΔU_c)

Apply Calorimeter
Heat Capacity & Corrections

Enthalpy of Hydrolysis
(ΔH_r)

Apply Calorimeter
Heat Capacity

Standard Enthalpy of
Combustion (ΔH°c)

Convert from ΔU to ΔH

Standard Enthalpy of
Formation (ΔH°f)

Hess's Law with ΔH°f
of CO2 and H2O

Hess's Law with ΔH°f
of H2O and Propionic Acid

Click to download full resolution via product page

Workflow for determining the standard enthalpy of formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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